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(4,5-Dimethylthiazol-2-YL)methanol: A Technical
Guide
Disclaimer
Information regarding the chemical and physical properties, as well as the biological activity of

(4,5-Dimethylthiazol-2-YL)methanol, is limited in publicly available scientific literature. Much

of the data presented herein is based on predictions, estimations, and extrapolations from

structurally similar compounds. This document is intended for informational purposes for

researchers, scientists, and drug development professionals and should not be used as a

substitute for rigorous experimental validation.

Introduction
(4,5-Dimethylthiazol-2-YL)methanol is an organic compound featuring a thiazole ring

substituted with two methyl groups and a hydroxymethyl group. The thiazole moiety is a

prominent scaffold in medicinal chemistry, found in a variety of biologically active compounds.

The presence of a hydroxymethyl group suggests potential for derivatization and use as a

building block in the synthesis of more complex molecules. This guide provides a summary of

the available information on its chemical structure and properties, along with a proposed

synthetic route.
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Chemical Structure
The chemical structure of (4,5-Dimethylthiazol-2-YL)methanol consists of a 5-membered

thiazole ring with methyl groups at the 4 and 5 positions and a methanol group at the 2-

position.

Chemical Formula: C₆H₉NOS

CAS Number: 99839-16-4

IUPAC Name: (4,5-dimethyl-1,3-thiazol-2-yl)methanol

Physicochemical Properties
Experimentally determined physicochemical data for (4,5-Dimethylthiazol-2-YL)methanol is
not readily available. The following table summarizes predicted and estimated properties.

Property Value Source

Molecular Weight 143.21 g/mol Calculated

Appearance
Colorless to pale yellow liquid

or solid

Inferred from similar

compounds[1]

Boiling Point Not available -

Melting Point Not available -

Solubility
Expected to be soluble in polar

organic solvents
Inferred from structure[1]

pKa Not available -

Synthesis
A specific, experimentally validated protocol for the synthesis of (4,5-Dimethylthiazol-2-
YL)methanol is not described in the available literature. However, a plausible synthetic route is

the Hantzsch thiazole synthesis, a well-established method for the formation of the thiazole

ring.[2][3][4][5][6][7] This would involve the reaction of an α-haloketone with a thioamide. A

proposed two-step synthesis is outlined below.
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Proposed Synthetic Pathway
A potential synthesis route starts from 3-bromo-2-butanone and involves the formation of a

thiazole ring followed by the introduction of the hydroxymethyl group. A more direct approach

would involve a thioamide with the desired hydroxymethyl group, though the stability of such a

reagent could be a concern. A common strategy for introducing a 2-substituent on a thiazole

ring is through lithiation at the 2-position followed by reaction with an electrophile.

Hypothetical Experimental Protocol: Synthesis of (4,5-Dimethylthiazol-2-YL)methanol via

Lithiation of 4,5-Dimethylthiazole

Step 1: Synthesis of 4,5-Dimethylthiazole

The synthesis of the precursor 4,5-dimethylthiazole can be achieved via the Hantzsch thiazole

synthesis.[8]

Reaction Setup: To a solution of 3-bromo-2-butanone (1 equivalent) in a suitable solvent

such as ethanol, add thioformamide (1 equivalent).

Reaction Conditions: The reaction mixture is typically heated under reflux for several hours.

Work-up and Purification: After cooling, the reaction mixture is neutralized with a base (e.g.,

sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate). The

organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure. The crude product can be purified by distillation or column

chromatography to yield 4,5-dimethylthiazole.

Step 2: Functionalization at the 2-position

Lithiation: Dissolve 4,5-dimethylthiazole (1 equivalent) in anhydrous tetrahydrofuran (THF)

under an inert atmosphere (e.g., argon or nitrogen) and cool to -78 °C. Add n-butyllithium

(1.1 equivalents) dropwise while maintaining the temperature. Stir the mixture at -78 °C for 1

hour to ensure complete formation of the 2-lithiated thiazole.

Reaction with Electrophile: Add paraformaldehyde (1.5 equivalents) to the cooled solution.
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Quenching and Work-up: Allow the reaction mixture to slowly warm to room temperature and

stir for an additional 2 hours. Quench the reaction by the slow addition of a saturated

aqueous solution of ammonium chloride.

Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the

organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure. The resulting crude product can be purified by column chromatography on

silica gel to afford (4,5-Dimethylthiazol-2-YL)methanol.

Step 1: Synthesis of 4,5-Dimethylthiazole

Step 2: Functionalization

3-Bromo-2-butanone Hantzsch Thiazole Synthesis
(Ethanol, Reflux)

Thioformamide

4,5-Dimethylthiazole 4,5-Dimethylthiazole 1. n-BuLi, THF, -78 °C
2. Paraformaldehyde (4,5-Dimethylthiazol-2-YL)methanol

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (4,5-Dimethylthiazol-2-YL)methanol.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or any associated signaling pathways for (4,5-Dimethylthiazol-2-YL)methanol.

The thiazole ring is a core structure in many pharmacologically active molecules, exhibiting a

wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.[2][9] For instance, the thiazole moiety is a key component of the vitamin B1

(thiamine) and is present in various approved drugs. However, it is crucial to note that the
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biological effects of a molecule are highly dependent on its overall structure and substituents,

and no assumptions can be made about the activity of (4,5-Dimethylthiazol-2-YL)methanol
based on the general properties of the thiazole class of compounds.

Experimental Protocols
Due to the lack of published research on (4,5-Dimethylthiazol-2-YL)methanol, there are no

established experimental protocols for its biological evaluation. Researchers interested in

investigating this compound would need to develop and validate their own assays based on the

specific biological questions being addressed.

Safety Information
A specific safety data sheet (SDS) for (4,5-Dimethylthiazol-2-YL)methanol is not readily

available. For handling this compound, it is recommended to follow standard laboratory safety

procedures for new and uncharacterized chemicals. This includes the use of personal

protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be

conducted in a well-ventilated fume hood. For guidance, safety data sheets for structurally

similar compounds, such as other thiazole derivatives or methanol, can be consulted.[10][11]

[12][13]

Conclusion
(4,5-Dimethylthiazol-2-YL)methanol is a chemical compound for which there is a significant

gap in the publicly available scientific literature. While its basic chemical identity is known, a

comprehensive understanding of its physicochemical properties, biological activities, and

potential applications requires further experimental investigation. The synthetic pathway

proposed in this guide provides a starting point for researchers wishing to prepare this

compound for further study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC455550250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-AE01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUwOTB8YXBwbGljYXRpb24vcGRmfGFETm1MMmhoTmk4NU1qSXpNVFl5TWpZMU5qTXdMMU5FUWw5QlJUQXhYMEZWWDBWT0xuQmtaZ3xkNDMwZWEyMWU3ZmI2NjczYzUzOWMxOTY1YmZiOTViNTdhMTk0MTcwYjM1ODQwYWQyZmJhNDBjY2IwZWJhODJh
https://www.methanex.com/wp-content/uploads/Metanol-CAS-67-56-1-SDS-EN-22NOV23.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F785724.pdf
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Methylthiazoletetrazolium | C18H16N5S+ | CID 64966 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. tandfonline.com [tandfonline.com]

3. researchgate.net [researchgate.net]

4. chemhelpasap.com [chemhelpasap.com]

5. m.youtube.com [m.youtube.com]

6. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives
from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid
as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

7. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity -
Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

8. 4,5-Dimethylthiazole | C5H7NS | CID 62510 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. fishersci.com [fishersci.com]

11. carlroth.com:443 [carlroth.com:443]

12. methanex.com [methanex.com]

13. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [(4,5-Dimethylthiazol-2-YL)methanol chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321762#4-5-dimethylthiazol-2-yl-methanol-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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